1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one

• CAS No.: 172478-05-6
• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 1-[3-(methylamino)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C9H18N2O/c1-3-9(12)11-6-4-5-8(7-11)10-2/h8,10H,3-7H2,1-2H3
• InChI Key: POXBXYGWTMMJPU-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCC(CC1)N
• Canonical SMILES: CCC(=O)N1CCCC(C1)NC

Description

1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one is a chemical compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms. Compounds containing the piperidine moiety are significant in the pharmaceutical industry due to their presence in various drugs and natural products .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one typically involves the reaction of 4-aminopiperidine with 2-methylpropan-1-one under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1-(4-Aminopiperidin-1-yl)-2-methylpropan-1-one include other piperidine derivatives such as:

• 1-(4-Aminopiperidin-1-yl)ethanone
• 1-(4-Aminopiperidin-1-yl)propan-1-one
• 3-(4-Aminopiperidin-1-yl)methyl magnolol .

Uniqueness

This compound is unique due to its specific structure and the presence of the 2-methylpropan-1-one moiety, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications .